![molecular formula C8H9NO2 B1346098 1-Nitroethylbenzene CAS No. 7214-61-1](/img/structure/B1346098.png)
1-Nitroethylbenzene
Overview
Description
1-Nitroethylbenzene, also known as (1-Nitroethyl)benzene, is a chemical compound used in industrial and scientific research . It has the molecular formula C8H9NO2 .
Synthesis Analysis
The synthesis of this compound could involve electrophilic aromatic substitution reactions . The exact method would depend on the specific requirements of the synthesis process.
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with an ethyl group and a nitro group attached to it . The molecular weight is 151.1626 .
Chemical Reactions Analysis
In alkylbenzenes like this compound, the carbon atom attached to the aromatic ring is particularly reactive . Reactions occurring at this carbon atom are said to occur at the benzylic position . Benzylic halides undergo the typical reactions of alkyl halides .
Physical And Chemical Properties Analysis
This compound has a boiling point of 228.0±9.0 °C at 760 mmHg . Its melting point is 9.5-10.5 °C . The density is 1.1±0.1 g/cm3 .
Scientific Research Applications
Photophysics and Photochemistry of Nitrobenzene
Nitrobenzene, a related compound to 1-Nitroethylbenzene, exhibits complex photophysics and photochemistry. Studies using CASPT2//CASSCF computations revealed insights into the decay paths of nitrobenzene following UV absorption. These findings are essential in understanding the photodegradation of nitrobenzene and its derivatives, including this compound (Giussani & Worth, 2017).
Synthesis of 1H-Indazoles
Nitrosobenzenes, closely related to nitrobenzene derivatives, have been utilized as aminating agents for synthesizing 1H-indazoles. This process involves rhodium and copper-catalyzed C-H activation and C-N/N-N coupling, demonstrating the utility of nitroaromatic compounds in complex organic syntheses (Wang & Li, 2016).
Environmental Remediation
Nitrobenzene, an environmental pollutant, has been the subject of studies exploring its reduction in wastewater. For instance, zerovalent iron (Fe0) has been effectively used for reducing nitrobenzene to aniline, a less harmful compound. This research is vital for developing strategies to remove toxic chemicals like this compound from industrial wastewater (Mantha, Taylor, Biswas, & Bewtra, 2001).
Electrochemical Sensing
Nitrobenzene's detection and degradation have been a focus due to its toxicity and environmental impact. Studies have developed methods for the electrochemical determination and photodegradation of nitrobenzene, highlighting the potential for similar approaches to be applied to this compound and related compounds (Kubendhiran et al., 2017).
Wetland Remediation Techniques
In research on removing nitrobenzene from wastewater, vertical flow constructed wetlands were used, offering insights into substrate optimization for maximum removal efficiency. This approach can be applied to similar compounds like this compound, showcasing innovative environmental remediation techniques (Nawaz et al., 2019).
Coordination Polymer for Detection and Photodegradation
A novel Ag(i)-calix[4]arene coordination polymer was synthesized for sensitive detection and efficient photodegradation of nitrobenzene in water. This study underscores the potential of coordination polymers in detecting and degrading nitroaromatic compounds like this compound (Liu et al., 2016).
Electrochemical Treatment Techniques
The electrochemical treatment of nitrobenzene, using catalysts like Fe2+ and Cu2+, has been explored. This study provides valuable insights into methods that could potentially be adapted for the treatment of this compound and similar compounds (Brillas et al., 2004).
Bioelectrochemical Systems
The conversion of nitrobenzene to aniline, a less toxic product, has been investigated using bioelectrochemical systems with a microbially catalyzed cathode. This approach offers a promising avenue for the environmentally friendly treatment of nitroaromatic pollutants like this compound (Wang et al., 2011).
Mechanism of Action
Target of Action
The primary target of 1-Nitroethylbenzene is the benzene ring in organic compounds . The benzene ring is a key component in many organic compounds and plays a crucial role in various chemical reactions .
Mode of Action
This compound interacts with its targets through a process known as nitration . Nitration occurs when one or more of the hydrogen atoms on the benzene ring is replaced by a nitro group, NO2 . This interaction results in the formation of a new compound with altered properties .
Biochemical Pathways
The nitration of benzene, facilitated by this compound, is a part of the broader electrophilic aromatic substitution reactions in organic chemistry . This process affects the biochemical pathways by introducing a nitro group to the benzene ring, which can significantly alter the properties and reactivity of the original compound .
Pharmacokinetics
It’s known that the compound has a molecular weight of 15116, and its physical properties such as boiling point (172-174 °C), melting point (-13–10 °C), and density (1127 g/mL at 25 °C) can influence its bioavailability .
Result of Action
The introduction of a nitro group to the benzene ring by this compound results in the formation of a new compound with different properties . This can lead to various molecular and cellular effects, depending on the specific compound and the context in which it is used .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the temperature needs to be controlled during the nitration process to prevent more than one nitro group from being substituted . Furthermore, the compound’s stability and reactivity can be affected by factors such as pH, presence of other chemicals, and storage conditions .
Safety and Hazards
Safety measures for handling 1-Nitroethylbenzene include avoiding dust formation, avoiding breathing mist, gas or vapours, and avoiding contact with skin and eye . It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Biochemical Analysis
Biochemical Properties
1-Nitroethylbenzene plays a role in various biochemical reactions, particularly those involving electrophilic aromatic substitution. It interacts with enzymes such as cytochrome P450, which can metabolize the compound through processes like hydroxylation and epoxidation . These interactions are crucial for the compound’s biotransformation and detoxification in biological systems.
Cellular Effects
This compound affects various cell types and cellular processes. It can influence cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound has been shown to induce oxidative stress in cells, leading to changes in gene expression related to antioxidant defense mechanisms . Additionally, this compound can disrupt cellular metabolism by interfering with mitochondrial function, which may result in altered energy production and increased production of reactive oxygen species.
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It can act as an electrophile, forming covalent bonds with nucleophilic sites on proteins and DNA. This can lead to enzyme inhibition or activation, depending on the specific target. For example, the compound can inhibit enzymes involved in DNA repair, leading to increased mutagenesis . Additionally, this compound can activate signaling pathways that regulate gene expression, contributing to its overall cellular effects.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially when exposed to light and heat . Long-term exposure to the compound can lead to cumulative effects on cellular function, including persistent oxidative stress and DNA damage.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects, while higher doses can lead to significant toxicity. Studies have shown that high doses of this compound can cause liver and kidney damage in animal models, as well as neurotoxic effects . These adverse effects are likely due to the compound’s ability to induce oxidative stress and disrupt cellular homeostasis.
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily those mediated by cytochrome P450 enzymes. These enzymes catalyze the hydroxylation and epoxidation of the compound, leading to the formation of various metabolites . These metabolic transformations are essential for the detoxification and elimination of this compound from the body. Additionally, the compound can affect metabolic flux by altering the levels of key metabolites involved in energy production and antioxidant defense.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. The compound can be taken up by cells via passive diffusion or active transport mechanisms . Once inside the cell, it can bind to intracellular proteins, affecting its localization and accumulation. The distribution of this compound within tissues is influenced by factors such as blood flow, tissue permeability, and the presence of binding proteins.
Subcellular Localization
The subcellular localization of this compound is an important determinant of its activity and function. The compound can be localized to various cellular compartments, including the cytoplasm, mitochondria, and nucleus . Its localization is influenced by targeting signals and post-translational modifications that direct it to specific organelles. For example, this compound can accumulate in the mitochondria, where it can interfere with mitochondrial function and induce oxidative stress.
Properties
IUPAC Name |
1-nitroethylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c1-7(9(10)11)8-5-3-2-4-6-8/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJOVHPKYFFGKCY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20901767 | |
Record name | NoName_909 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20901767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7214-61-1 | |
Record name | 1-Nitroethylbenzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007214611 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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